Cas no 2228500-77-2 (3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine
• CAS No: 2228500-77-2
• MF: C₈H₉BrF₂N₂
• MW: 251.071267843246
• CID: 6448517
• PubChem ID: 165679554
• Update Time: 2025-05-22

3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine
• EN300-1947526
• 2228500-77-2

• Inchi： 1S/C8H9BrF2N2/c9-6-1-2-7(13-4-6)3-8(10,11)5-12/h1-2,4H,3,5,12H2
• InChI Key： WZRHOIGOWVEPBF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)CC(CN)(F)F

Computed Properties

• Exact Mass: 249.99172g/mol
• Monoisotopic Mass: 249.99172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine

Comprehensive Overview of 3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine (CAS No. 2228500-77-2)

The compound 3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine (CAS No. 2228500-77-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 5-bromopyridin-2-yl moiety and a 2,2-difluoropropan-1-amine backbone, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for halogenated pyridine derivatives like 3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine has surged due to their versatility in medicinal chemistry. The presence of a bromine atom at the 5-position of the pyridine ring enhances its reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for cancer therapeutics and central nervous system (CNS) drugs, aligning with current trends in precision medicine.

The difluoropropan-1-amine segment of the molecule is another critical feature, as fluorinated compounds are known for their metabolic stability and bioavailability. This property is highly sought after in the development of next-generation pharmaceuticals, especially for conditions like neurodegenerative diseases and autoimmune disorders. A growing body of literature highlights the role of fluorinated amines in improving drug half-life and target specificity, making CAS No. 2228500-77-2 a compound of interest for high-throughput screening campaigns.

From a synthetic chemistry perspective, 3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine offers a robust platform for further functionalization. Its amine group can be acylated or alkylated to produce a diverse array of derivatives, while the bromopyridine unit serves as a handle for palladium-catalyzed transformations. Such flexibility is crucial for structure-activity relationship (SAR) studies, which are central to modern drug design. Notably, this compound has been referenced in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, underscoring its industrial relevance.

Environmental and regulatory considerations also play a role in the adoption of CAS No. 2228500-77-2. Unlike some traditional halogenated compounds, this molecule exhibits favorable green chemistry metrics, such as reduced toxicity and biodegradability. This aligns with the global push toward sustainable chemical synthesis, a topic frequently searched by professionals in the field. Companies are increasingly prioritizing eco-friendly intermediates, and 3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine fits well within this paradigm.

In conclusion, 3-(5-bromopyridin-2-yl)-2,2-difluoropropan-1-amine (CAS No. 2228500-77-2) represents a multifaceted tool for researchers. Its applications span drug discovery, agrochemical innovation, and material science, driven by its modular structure and functional diversity. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in the development of cutting-edge therapeutics and specialty chemicals.